Cas no 159209-58-2 (3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid)

• Product Name: 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid
• CAS No: 159209-58-2
• MF: C₅H₆N₄O₄
• MW: 186.1255402565
• CID: 3059144
• PubChem ID: 19585913
• Update Time: 2025-11-01

3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid
• 3-(3-Nitro-1H-1,2,4-triazol-1-yl)propanoic acid
• 159209-58-2
• STK349504
• AKOS000309392
• AKOS015922540
• C5H6N4O4
• MFCD04969185
• CS-0318479
• 3-(3-Nitro-1H-1,2,4-triazol-1-yl)propanoicacid
• BBL039898
• 3-(3-nitro-1,2,4-triazol-1-yl)propanoic acid

• MDL： MFCD04969185
• Inchi： 1S/C5H6N4O4/c10-4(11)1-2-8-3-6-5(7-8)9(12)13/h3H,1-2H2,(H,10,11)
• InChI Key： KKCPKIOXVIYZME-UHFFFAOYSA-N
• SMILES： OC(CCN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 186.03890469Da
• Monoisotopic Mass: 186.03890469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid

Introduction to 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid (CAS No. 159209-58-2) and Its Emerging Applications in Chemical Biology

3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid, identified by the chemical identifier CAS No. 159209-58-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitro-substituted triazoles, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a propionic acid side chain conjugated with a nitro-substituted [1,2,4]triazole ring, imparts unique chemical and biological properties that make it a valuable scaffold for drug discovery and mechanistic studies.

The [1,2,4]triazole core is a heterocyclic compound characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a nitro group at the 3-position of the triazole ring introduces electrophilic characteristics, enhancing reactivity in various biochemical pathways. This reactivity has been exploited in multiple research contexts, particularly in the development of novel bioactive molecules. The propionic acid moiety further extends the compound's versatility, allowing for modifications such as esterification or amidation, which can fine-tune its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-triazole derivatives. These compounds have demonstrated promise in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. For instance, studies have highlighted the ability of nitro-triazoles to modulate enzyme activity and interfere with signaling pathways relevant to disease progression. The specific structure of 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid (CAS No. 159209-58-2) positions it as a candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential to serve as a tool compound in biochemical research. The nitro group can be readily reduced to an amine under controlled conditions, allowing researchers to probe redox-sensitive biological processes. Additionally, the triazole ring can participate in various interactions with biological targets, including enzymes and receptors. This dual functionality makes 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid a versatile intermediate for synthesizing more complex derivatives with tailored biological activities.

Recent advancements in synthetic chemistry have enabled more efficient preparation methods for this class of compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of the triazole core, reducing reaction times and improving yields. These improvements have made it feasible to explore larger libraries of nitro-triazole derivatives, accelerating the discovery process in drug development pipelines.

The biological activity of 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid has been studied in several preclinical models. Initial investigations suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The precise mechanism of action remains under investigation but may involve modulation of redox-sensitive signaling pathways or direct interaction with target proteins. These findings underscore the potential of this molecule as a lead compound for further optimization into a therapeutic agent.

Moreover, the structural features of 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid (CAS No. 159209-58-2) make it an attractive candidate for structure-based drug design. High-resolution crystal structures of its interactions with biological targets can provide insights into its binding mode and guide rational modifications to enhance potency and selectivity. Collaborative efforts between synthetic chemists and biochemists are essential to fully exploit these opportunities.

The synthesis and characterization of this compound also highlight advancements in analytical techniques that enable high-throughput screening and quality control. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are crucial for confirming molecular structure and purity. These tools ensure that researchers working with 3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid have reliable materials for their studies.

In conclusion,3-(3-Nitro-[1,2,4]triazol-1-yl)-propionic acid (CAS No. 159209-58-2) represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,this molecule is poised to play an important role in future therapeutic developments.